γ-secretase Inhibitor
  • Nirogacestat Hydrobromide
    Nirogacestat Hydrobromide
    • Cat. No.:
    • B560326
    • CAS No.:
    • 1962925-29-6
    • Molecular Formula:
    • C27H43Br2F2N5O
    • Molecular Weight:
    • 651.5 g/mol
    Description
    Nirogacestat dihydrobromide is a hydrobromide salt obtained by reaction of nirogacestat with two equivalents of hydrobromic acid. It has a role as an antineoplastic agent and a gamma-secretase modulator. It cont...
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  • RO4929097
    RO4929097
    • Cat. No.:
    • B610519
    • CAS No.:
    • 847925-91-1
    • Molecular Formula:
    • C22H20F5N3O3
    • Molecular Weight:
    • 469.4 g/mol
    Description
    RO4929097 is a member of the class of dibenzoazepines that is the amide formed from formal condensation of the carboxy group of 2,2-dimethyl-3-oxo-3-[(2,2,3,3,3-pentafluoropropyl)amino]propanoic acid with the am...
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  • ELND006
    ELND006
    • Cat. No.:
    • B1194564
    • CAS No.:
    • 1333990-84-3
    • Molecular Formula:
    • C20H14F5N3O2S
    • Molecular Weight:
    • 455.4
    Description
    ELND006 is a novel gamma secretase inhibitor previously under investigation for the oral treatment of Alzheimer's disease. ELND006 shows poor solubility and has moderate to high permeability. The in vivo perform...
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  • MRK 560
    MRK 560
    • Cat. No.:
    • B1194565
    • CAS No.:
    • Molecular Formula:
    • C19H17ClF5NO4S2
    • Molecular Weight:
    • 517.9 g/mol
    Description
    MRK-560 is a potent inhibitor of γ-secretase (IC50 = 0.65 nM). In vivo, MRK-560 (1-10 mg/kg) reduces diethanolamine-soluble amyloid-β (1-40) (Aβ40) levels in APP-YAC transgenic mouse brain. MRK-560 reduces brain...
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  • MK-0752 sodium
    MK-0752 sodium
    • Cat. No.:
    • B1676612
    • CAS No.:
    • 656810-87-6
    • Molecular Formula:
    • C21H20ClF2NaO4S
    • Molecular Weight:
    • 464.9 g/mol
    Description
    MK-0752 Sodium is a novel potent γ-secretase inhibitor and now assessed in clinical trial for treatment of several types of cancer, our objective was to investigate the anticancer effects and mechanisms of MK-07...
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  • ELN318463
    ELN318463
    • Cat. No.:
    • B8106693
    • CAS No.:
    • Molecular Formula:
    • C19H20BrClN2O3S
    • Molecular Weight:
    • 471.8 g/mol
    Description
    ELN318463 is a useful research compound. Its molecular formula is C19H20BrClN2O3S and its molecular weight is 471.8 g/mol. The purity is usually 95%.
    BenchChem offers high-quality ELN318463 suitable for man...
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  • Z-Phe-Ala-Diazomethylketone
    Z-Phe-Ala-Diazomethylketone
    • Cat. No.:
    • B8270037
    • CAS No.:
    • 71732-53-1
    • Molecular Formula:
    • C21H22N4O4
    • Molecular Weight:
    • 394.4 g/mol
    Description
    Z-Phe-Ala-Diazomethylketone is a useful research compound. Its molecular formula is C21H22N4O4 and its molecular weight is 394.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Z-Phe-Ala-Dia...
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  • ELND 007
    ELND 007
    • Cat. No.:
    • B12298570
    • CAS No.:
    • Molecular Formula:
    • C19H14F4N4O2S
    • Molecular Weight:
    • 438.4 g/mol
    Description
    ELND 007 is a useful research compound. Its molecular formula is C19H14F4N4O2S and its molecular weight is 438.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality ELND 007 suitable for many re...
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  • Sulindac sulfide-d3
    Sulindac sulfide-d3
    • Cat. No.:
    • B12404430
    • CAS No.:
    • Molecular Formula:
    • C20H17FO2S
    • Molecular Weight:
    • 343.4 g/mol
    Description
    Sulindac sulfide-d3 is a useful research compound. Its molecular formula is C20H17FO2S and its molecular weight is 343.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Sulindac sulfide-d3 s...
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  • LY3056480
    LY3056480
    • Cat. No.:
    • B15616597
    • CAS No.:
    • 2064292-78-8
    • Molecular Formula:
    • C23H28F3N3O4
    • Molecular Weight:
    • 467.5 g/mol
    Description
    LY3056480 is a useful research compound. Its molecular formula is C23H28F3N3O4 and its molecular weight is 467.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality LY3056480 suitable for many r...
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